Cas no 21082-30-4 (1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-)

1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl- structure

21082-30-4 structure

Product Name:1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-

CAS No:21082-30-4

MF:C₁₀H₁₂N₄O₇

MW:300.224882125854

CID:911070

PubChem ID:3082183

Update Time:2025-04-19

1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl-
- 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,7-dihydropurine-2,6,8-trione
- 8-oxoxanthosine
- 9-N-Ribofuranosyluric acid
- 9-Ribosyluric acid
- SCHEMBL4355124
- 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purine-2,6,8(3H,7H,9H)-trione
- 21082-30-4
- 9-(beta-D-ribofuranosyl)uric acid
- 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7,9-dihydro-1H-purine-2,6,8(3H)-trione
- Q27122110
- DTXSID40175307
- 9-beta-D-ribofuranosyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
- CHEBI:50548
- Inchi： 1S/C10H12N4O7/c15-1-2-4(16)5(17)8(21-2)14-6-3(11-10(14)20)7(18)13-9(19)12-6/h2,4-5,8,15-17H,1H2,(H,11,20)(H2,12,13,18,19)/t2-,4-,5-,8-/m1/s1
- InChI Key： XRFDFDQNRIGZOW-UMMCILCDSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC2C(NC(NC1=2)=O)=O)=O)O)O

Computed Properties

Exact Mass: 300.07100
Monoisotopic Mass: 300.07059873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 562
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.2
Topological Polar Surface Area: 161Å²

Experimental Properties

PSA: 173.43000
LogP: -3.68230

1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-beta-D-ribofuranosyl- Related Literature

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